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Compound of Interest

Compound Name: 6-Phe-cAMP

Cat. No.: B15542273

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

N6-Phenyladenosine-3',5'-cyclic monophosphate (6-Phe-cAMP), a potent and site-selective

activator of protein kinase A (PKA). Adherence to this protocol will help ensure the stability and

activity of 6-Phe-cAMP for reliable and reproducible experimental results.

Physicochemical and Handling Properties
Proper handling and storage of 6-Phe-cAMP are critical for maintaining its integrity. The

following table summarizes its key physicochemical properties.
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Property Value Reference

Molecular Formula C₁₆H₁₅N₅O₆P · Na [1]

Molecular Weight 427.3 g/mol [1]

Appearance White to off-white solid

Purity >98% (HPLC) [1]

Salt Form Sodium [1]

Storage (Solid) -20°C [1]

Solubility

While specific quantitative

solubility data is not readily

available, as a sodium salt, 6-

Phe-cAMP is expected to be

soluble in aqueous solutions.

For similar cAMP analogs,

solubility in water can be up to

25 mg/mL. It is recommended

to test solubility in your buffer

of choice.

[2]

Stability

Stock solutions of similar

cAMP analogs are stable for

up to 1 month at -20°C and up

to 6 months at -80°C. It is

crucial to avoid repeated

freeze-thaw cycles.

[2][3]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution
(e.g., 10 mM)
This protocol describes the preparation of a 10 mM aqueous stock solution of 6-Phe-cAMP
sodium salt. Water or a biological buffer (e.g., sterile PBS, pH 7.2) are the recommended

solvents for most in vitro applications.
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Materials:

6-Phe-cAMP sodium salt (MW: 427.3 g/mol )

Nuclease-free water or sterile PBS (pH 7.2)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the Required Mass: Use the following formula to determine the mass of 6-Phe-
cAMP sodium salt needed to prepare the desired volume of a 10 mM stock solution.

Mass (mg) = 10 mM * Volume (mL) * 0.4273 (mg/µmol)

Example for 1 mL: Mass = 10 * 1 * 0.4273 = 4.273 mg

Weigh the Compound: Carefully weigh the calculated amount of 6-Phe-cAMP sodium salt in

a sterile microcentrifuge tube.

Dissolution: Add the appropriate volume of nuclease-free water or sterile PBS to the tube.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If solubility

issues arise, gentle warming to 37°C or brief sonication can be applied.

Aliquot and Store: Dispense the stock solution into single-use aliquots to minimize freeze-

thaw cycles.[2] Store the aliquots according to the stability data provided in the table above.

For long-term storage, -80°C is recommended.

Protocol 2: Application in Cell Culture
This protocol provides a general workflow for treating cultured cells with 6-Phe-cAMP to

activate the PKA pathway.

Methodology:
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Cell Culture: Plate cells at a density that will result in 70-80% confluency on the day of the

experiment. Culture overnight in the appropriate growth medium.

Preparation of Working Solution: Thaw an aliquot of the 10 mM 6-Phe-cAMP stock solution.

Dilute the stock solution in serum-free medium or a suitable buffer to the desired final

working concentration (e.g., 100 µM).

Cell Treatment: Remove the medium from the cells and replace it with the medium

containing the 6-Phe-cAMP working solution. Include a vehicle-treated control (medium with

the same concentration of the solvent used for the stock solution). Incubate for the desired

time period.

Cell Lysis and Analysis: After incubation, wash the cells with ice-cold PBS. Lyse the cells and

proceed with downstream analysis, such as Western blotting for phosphorylated PKA

substrates (e.g., CREB).

Visualizations
Signaling Pathway of cAMP and 6-Phe-cAMP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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